Cas no 68425-98-9 ((Propan-2-ylideneamino) N-[[1,3,3-trimethyl-5-[(propan-2-ylideneamino)oxycarbonylamino]cyclohexyl]methyl]carbamate)

• Product Name: (Propan-2-ylideneamino) N-[[1,3,3-trimethyl-5-[(propan-2-ylideneamino)oxycarbonylamino]cyclohexyl]methyl]carbamate
• CAS No: 68425-98-9
• MF: C₁₈H₃₂N₄O₄
• MW: 368.471084594727
• CID: 970550
• Update Time: 2023-08-02

(Propan-2-ylideneamino) N-[[1,3,3-trimethyl-5-[(propan-2-ylideneamino)oxycarbonylamino]cyclohexyl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• acetone O-[[[[5-[[(isopropylideneamino)oxy]carbonyl]amino]-1,3,3-trimethylcyclohexyl]methyl]carbamoyl]oxime
• (propan-2-ylideneamino) N-[[1,4-dimethyl-3-[[(propan-2-ylideneamino)oxycarbonylamino]methyl]cyclohexyl]methyl]carbamate
• [(1,4-dimethylcyclohexane-1,3-diyl)bis(methanediylimino)]bis{[(propan-2-ylideneamino)oxy]me
• 1-Isopropylideneoximido-O-carbonylaminomethyl-3-isopropylideneoximido-O-carbonylamino-1,5,5-trimethylcyclohexane
• 2-Propanone, O-((((1,3,3-trimethyl-5-(((((1-methylethylidene)amino)oxy)carbonyl)amino)cyclohexyl)methyl)amino)carbonyl)oxime
• Acetone O-((((5-(((isopropylideneamino)oxy)carbonyl)amino)-1,3,3-trimethylcyclohexyl)methyl)carbamoyl)oxime
• 2-Propanone O-[[[[1,3,3-trimethyl-5-[[[[(1-methylethylidene)amino]oxy]carbonyl]amino]cyclohexyl]methyl]amino]carbonyl]oxime
• (Propan-2-ylideneamino) N-[[1,3,3-trimethyl-5-[(propan-2-ylideneamino)oxycarbonylamino]cyclohexyl]me
• (Propan-2-ylideneamino) N-[[1,3,3-trimethyl-5-[(propan-2-ylideneamino)oxycarbonylamino]cyclohexyl]methyl]carbamate

• Inchi： 1S/C18H32N4O4/c1-12(2)21-25-15(23)19-11-18(7)9-14(8-17(5,6)10-18)20-16(24)26-22-13(3)4/h14H,8-11H2,1-7H3,(H,19,23)(H,20,24)
• InChI Key： VJFROPFOQQFWTP-UHFFFAOYSA-N
• SMILES： O(C(NC1CC(C)(C)CC(C)(CNC(=O)O/N=C(\C)/C)C1)=O)/N=C(\C)/C

Computed Properties

• Exact Mass: 368.242
• Monoisotopic Mass: 368.242
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.15
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.53